Cas no 1805224-48-9 (2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805224-48-9
• MF: C₇H₃F₆N
• MW: 215.095842599869
• CID: 4799813
• Update Time: 2025-05-24

2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6N/c8-3-1-4(7(11,12)13)5(6(9)10)14-2-3/h1-2,6H
• InChI Key： KWYHZDFAQSVKQV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

Research Briefing on 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS: 1805224-48-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS: 1805224-48-9) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and relevance in drug development.

Recent studies have demonstrated that the incorporation of multiple fluorine atoms in the pyridine ring enhances the compound's metabolic stability and lipophilicity, making it a promising candidate for drug design. Researchers have successfully synthesized 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine using a novel catalytic fluorination method, which offers higher yields and improved purity compared to traditional approaches. This advancement is critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders. Preliminary data from animal models indicate reduced neuroinflammation and improved cognitive function, warranting further investigation.

The compound's mechanism of action involves the modulation of key signaling pathways, including the NF-κB and MAPK cascades, which are implicated in various diseases such as cancer and autoimmune disorders. Structural-activity relationship (SAR) studies have identified the difluoromethyl and trifluoromethyl groups as critical for binding affinity and selectivity, providing a foundation for the design of derivatives with enhanced therapeutic profiles.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine. Researchers are exploring prodrug strategies and formulation technologies to address issues such as bioavailability and half-life. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine represents a versatile scaffold with broad potential in drug discovery. Its unique chemical properties and biological activities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on elucidating its full pharmacological profile and advancing it through the drug development pipeline.